Cas no 1824145-15-4 (2-phenyl-2,6-diazaspiro[3.3]heptane)

• Product Name: 2-phenyl-2,6-diazaspiro[3.3]heptane
• CAS No: 1824145-15-4
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 5095532
• Update Time: 2026-03-02

2-phenyl-2,6-diazaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.3]heptane, 2-phenyl-
• 2-phenyl-2,6-diazaspiro[3.3]heptane

• Inchi： 1S/C11H14N2/c1-2-4-10(5-3-1)13-8-11(9-13)6-12-7-11/h1-5,12H,6-9H2
• InChI Key： GEWCIFDORRKQPF-UHFFFAOYSA-N
• SMILES： C1C2(CNC2)CN1C1=CC=CC=C1

Additional information on 2-phenyl-2,6-diazaspiro[3.3]heptane

2-Phenyl-2,6-Diazaspiro[3.3]Heptane: A Comprehensive Overview

The compound with CAS No 1824145-15-4, commonly referred to as 2-phenyl-2,6-diazaspiro[3.3]heptane, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic family, characterized by its spiro structure where two rings are joined by a single atom. The diazaspiro framework in this molecule introduces interesting electronic and steric properties, making it a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-phenyl-2,6-diazaspiro[3.3]heptane in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. Researchers have explored its ability to act as a scaffold for constructing complex molecular architectures, which can mimic the binding motifs of various biological targets such as enzymes and receptors. The spiro structure in this compound provides a rigid framework that can enhance molecular stability and improve bioavailability, making it an attractive candidate for medicinal chemists.

The synthesis of 2-phenyl-2,6-diazaspiro[3.3]heptane involves a combination of traditional organic synthesis techniques and modern catalytic methods. One notable approach reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic core. This method not only simplifies the synthesis process but also enhances the scalability of the compound for large-scale production.

In terms of biological activity, 2-phenyl-2,6-diazaspiro[3.3]heptane has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as hypertension and chronic pain. Additionally, its ability to modulate enzyme activity has opened avenues for exploring its role in metabolic disorders.

The structural versatility of diazaspiro[3.3]heptane derivatives allows for extensive functionalization, enabling researchers to tailor the molecule's properties according to specific biological requirements. By introducing substituents at strategic positions on the phenyl ring or the nitrogen atoms within the spirocyclic core, scientists can fine-tune the compound's pharmacokinetic profile and enhance its efficacy.

From an industrial perspective, the synthesis and characterization of 2-phenyl-2,6-diazaspiro[3.3]heptane have been optimized to meet stringent quality control standards. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to ensure high purity and structural integrity of the compound.

In conclusion, CAS No 1824145-15-4, or 2-phenyl-2,6-diazaspiro[3.3]heptane, represents a significant advancement in organic chemistry with promising applications in drug discovery and development. Its unique structural features and versatile chemical properties make it a valuable tool for researchers aiming to design innovative therapeutic agents.